Lithium 5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylate

• IUPAC Name: lithium;5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylate
• InChI: InChI=1S/C7H9N3O2.Li/c11-7(12)6-9-8-5-3-1-2-4-10(5)6;/h1-4H2,(H,11,12);/q;+1/p-1
• InChI Key: GGYKHGDNVQAYPB-UHFFFAOYSA-M
• Canonical SMILES: [Li+].C1CCN2C(=NN=C2C(=O)[O-])C1
• Molecular Formula: C7H8LiN3O2
• Molecular Weight: 173.1 g/mol

Description

“Lithium 5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylate” is a compound that belongs to the family of 5,6,7,8-tetrahydro [1,2,4]triazolo [4,3-a]pyrazines. These compounds are part of a small organic framework that has been identified to provide potent ligands for numerous receptors. They have been regarded as a “privileged motif” for several decades.

Synthesis Analysis

The synthesis of these compounds involves the use of commercially available nonexpensive reagents. The methods provide quick and multigram access to the target derivatives. The approaches were used to create a small library of the triazolopyrazines with a variety of substituents in position 3. The potential of further synthetic application of the library members for medicinally oriented synthesis was shown.

Molecular Structure Analysis

The molecular structure of these compounds includes elements of the condensed system – 1,2,4-triazole and piperazine. The structures forming the resulting compound libraries with yields and methods used for their preparation are listed in Figures 2 and 3.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds include hydrazine substitution, trifluoroacetyl group induction, cyclization, and pyrazine ring reduction.

Scientific Research Applications

Medicinal Chemistry and Drug Discovery

• The piperazine-fused triazoles, including this compound, serve as valuable building blocks for medicinal chemistry. Researchers have elaborated on approaches to synthesize derivatives based on the [1,2,4]triazolo[4,3-a]pyrazine platform. .

Inflammatory Pulmonary Diseases

• . Further research could explore their efficacy in managing lung-related disorders.

Heterocyclic Chemistry and Biochemical Mechanisms

• .

Antimicrobial Activity

• Urea and thiourea derivatives of 3-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine have been synthesized and characterized. .

Mechanism of Action

Target of Action

The compound belongs to a class of molecules known as piperazine-fused triazoles , which have been identified as potent ligands for numerous receptors .

Mode of Action

It is known that the compound interacts with its targets, leading to changes in cellular processes . The specific nature of these interactions and the resulting changes would depend on the particular target and the biochemical context.

Biochemical Pathways

Given the compound’s classification as a piperazine-fused triazole , it is likely that it interacts with multiple biochemical pathways, leading to downstream effects that contribute to its overall action.

Result of Action

Given its classification as a piperazine-fused triazole , it is likely that the compound exerts its effects through interactions with its target receptors, leading to changes in cellular processes.